Cas no 2770534-40-0 ((9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate
• CAS No: 2770534-40-0
• MF: C₂₅H₂₂FNO₂
• MW: 387.446090221405
• CID: 6261745
• PubChem ID: 165992343
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396771
• 2770534-40-0
• (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C25H22FNO2/c1-2-15-27(16-18-11-13-19(26)14-12-18)25(28)29-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-14,24H,1,15-17H2
• InChI Key： NXMKQVIIUUHWLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CC=C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 387.16345711g/mol
• Monoisotopic Mass: 387.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate (CAS No. 2770534-40-0)

The compound (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate, identified by its CAS number 2770534-40-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a fluorene core, a prop-2-enyl moiety, and a carbamate linkage, contributes to its unique chemical properties and reactivity.

In recent years, the development of novel compounds with enhanced binding affinity and selectivity has been a cornerstone of pharmaceutical innovation. The structural features of (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate make it an attractive candidate for further investigation in the design of small-molecule inhibitors targeting various biological pathways. The fluorene ring, known for its rigidity and hydrophobicity, provides a stable scaffold that can be modulated to optimize interactions with biological targets. Additionally, the fluoro-substituted phenyl group introduces electronic and steric effects that can fine-tune the compound's pharmacokinetic profile.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SARs) in the development of new therapeutic agents. The carbamate group in (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate serves as a versatile pharmacophore, capable of forming hydrogen bonds with nucleophilic residues in proteins. This feature has been exploited in the design of molecules targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways. The prop-2-enyl side chain further enhances the compound's ability to interact with biological targets through hydrophobic and van der Waals forces.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential therapeutic activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate. These methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental assays. The integration of machine learning algorithms has further accelerated this process, enabling more accurate predictions of biological activity based on structural features.

In vitro studies have begun to elucidate the mechanism of action for (9H-fluoren-9-yl)methyl N-[(4-fluorophenyl)methyl]-N-(prop-2-en-1-y)carbamate, providing insights into its potential therapeutic applications. Initial experiments suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancers and inflammatory diseases. The fluorene core and fluoro-substituted phenyl group appear to be key determinants of its binding affinity, while the carbamate group facilitates interactions with active sites on target proteins. These findings align with recent literature demonstrating the efficacy of similar structures in modulating enzymatic activity.

The synthesis of (9H-fluoren-9-ylmethyl N-[4-fluorophenyl)methyl]-N-(prop--2-en--1--y)carbamate represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with high precision. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups onto the fluorene scaffold. These methodologies highlight the importance of transition metal catalysis in modern pharmaceutical synthesis, enabling efficient and scalable production of biologically active compounds.

As research continues to evolve, the applications of compounds like (9H-fluoren--9--ylmethyl N-[4--fluorophenyl)--methyl]-N-(prop--2--en--1--y)carbamate are expected to expand into new therapeutic areas. Investigating its potential as an antiviral or anti-inflammatory agent is an area of growing interest, given the increasing prevalence of chronic diseases and emerging infectious threats. Furthermore, exploring its interactions with other biological targets may uncover novel mechanisms for treating neurological disorders and metabolic diseases.

The development pipeline for this compound is currently under investigation by several research teams worldwide. Preclinical studies are being designed to evaluate its safety profile and pharmacological activity in animal models. These studies will provide critical data for determining whether further clinical development is warranted. Regulatory agencies will closely monitor these trials to ensure that any subsequent human testing adheres to stringent safety standards.

In conclusion, (9H-fluoren--9--ylmethyl N-[4--fluorophenyl)--methyl]-N-(prop--2--en--1--y)carbamate (CAS No. 2770534--40--0) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As scientific understanding advances and synthetic methodologies improve, compounds like this one will continue to play a pivotal role in shaping the future of medicine.